Cas no 651327-49-0 (L-Valine, glycyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-valyl-L-alanyl-L-leucyl-)

• Product Name: L-Valine, glycyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-valyl-L-alanyl-L-leucyl-
• CAS No: 651327-49-0
• MF: C₃₅H₆₁N₉O₁₀
• MW: 767.913148641586
• CID: 405638
• PubChem ID: 9987733
• Update Time: 2025-04-19

L-Valine, glycyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-valyl-L-alanyl-L-leucyl- Chemical and Physical Properties

Names and Identifiers

• L-Valine, glycyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-valyl-L-alanyl-L-leucyl-
• (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-1-[(2S)-2-[(2-aminoacetyl)amino]propanoyl]pyrrolidine-2-carbonyl]amino]propanoyl]amino]propanoyl]amino]-3-methylbutanoyl]amino]propanoyl]amin
• 651327-49-0
• DTXSID00433652
• H-Gly-Ala-Pro-Ala-Ala-Val-Ala-Leu-Val-OH
• CTK1J9187

• Inchi： 1S/C35H61N9O10/c1-16(2)14-23(31(49)43-27(18(5)6)35(53)54)41-29(47)20(8)40-33(51)26(17(3)4)42-30(48)21(9)38-28(46)19(7)39-32(50)24-12-11-13-44(24)34(52)22(10)37-25(45)15-36/h16-24,26-27H,11-15,36H2,1-10H3,(H,37,45)(H,38,46)(H,39,50)(H,40,51)(H,41,47)(H,42,48)(H,43,49)(H,53,54)/t19-,20-,21-,22-,23-,24-,26-,27-/m0/s1
• InChI Key： AVBXCCQNBSHZJE-WOUSRVCJSA-N
• SMILES： O=C([C@@H]1CCCN1C([C@H](C)NC(CN)=O)=O)N[C@@H](C)C(N[C@@H](C)C(N[C@H](C(N[C@@H](C)C(N[C@H](C(N[C@H](C(=O)O)C(C)C)=O)CC(C)C)=O)=O)C(C)C)=O)=O

Computed Properties

• Exact Mass: 767.45453
• Monoisotopic Mass: 767.45413918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 54
• Rotatable Bond Count: 20
• Complexity: 1390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 287Ų

Experimental Properties

• PSA: 287.33